4-[cyclohexyl(methyl)sulfamoyl]-N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C28H38N4O3S2
• Molecular Weight: 542.8 g/mol
• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C28H38N4O3S2/c1-5-21-12-17-25-26(20-21)36-28(29-25)32(19-9-18-30(2)3)27(33)22-13-15-24(16-14-22)37(34,35)31(4)23-10-7-6-8-11-23/h12-17,20,23H,5-11,18-19H2,1-4H3
• InChI Key: ODAZHZCEIAHTBZ-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4

Description

4-[cyclohexyl(methyl)sulfamoyl]-N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)benzamide is a sulfonamide.

Scientific Research Applications

Inhibition of Carbonic Anhydrases

• Evidence: A study investigated the synthesis of acridine-acetazolamide conjugates, including compounds similar to 4-[cyclohexyl(methyl)sulfamoyl]-N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)benzamide, and their effects as inhibitors of carbonic anhydrases (CA). These compounds inhibited various isoforms of carbonic anhydrases in the low micromolar and nanomolar range, highlighting their potential in targeting these enzymes (Ulus et al., 2016).

Corrosion Inhibition

• Evidence: Benzothiazole derivatives, closely related to the compound , have been studied for their corrosion inhibiting effects on steel in acidic solutions. These compounds demonstrated high efficiency and stability, suggesting their potential application in protecting metals from corrosion (Hu et al., 2016).

Synthesis of Novel Heterocycles

• Evidence: Research focusing on the synthesis of novel heterocycles using similar compounds has been conducted. These synthetic methods involve reactions under various conditions, leading to the formation of new chemical structures that could have multiple applications in scientific research (Chaloupka et al., 1977).

Antitumor Agents

• Evidence: Benzothiazole derivatives, structurally related to the compound in focus, have been synthesized and evaluated for their antitumor activity. Some of these compounds showed selective cytotoxicity against tumorigenic cell lines, indicating their potential as antitumor agents (Yoshida et al., 2005).